Cas no 1876377-05-7 (5-(2,2-dibromoethenyl)-3-methyl-1,2-oxazole)

• Product Name: 5-(2,2-dibromoethenyl)-3-methyl-1,2-oxazole
• CAS No: 1876377-05-7
• MF: C₆H₅Br₂NO
• MW: 266.917999982834
• MDL: MFCD30277569
• CID: 5240886
• Update Time: 2025-05-25

5-(2,2-dibromoethenyl)-3-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 5-(2,2-dibromoethenyl)-3-methyl-
• 5-(2,2-dibromoethenyl)-3-methyl-1,2-oxazole

• MDL： MFCD30277569
• Inchi： 1S/C6H5Br2NO/c1-4-2-5(10-9-4)3-6(7)8/h2-3H,1H3
• InChI Key： VPNADDKAPDSWFU-UHFFFAOYSA-N
• SMILES： O1C(/C=C(/Br)\Br)=CC(C)=N1

Additional information on 5-(2,2-dibromoethenyl)-3-methyl-1,2-oxazole

5-(2,2-Dibromoethenyl)-3-methyl-1,2-oxazole: A Comprehensive Overview

5-(2,2-Dibromoethenyl)-3-methyl-1,2-oxazole, also known by its CAS number 1876377-05-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of oxazoles, which are five-membered heterocycles containing one oxygen and one nitrogen atom. The presence of the dibromoethenyl group at position 5 and a methyl group at position 3 imparts unique electronic and structural properties to this molecule.

The synthesis of 5-(2,2-dibromoethenyl)-3-methyl-1,2-oxazole typically involves a multi-step process that includes the formation of the oxazole ring followed by substitution reactions to introduce the dibromoethenyl and methyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production. These methods often utilize transition metal catalysts or microwave-assisted techniques to accelerate reaction rates and improve yields.

In terms of applications, 5-(2,2-dibromoethenyl)-3-methyl-1,2-oxazole has shown promise in several areas. One notable application is in the field of polymer chemistry, where it serves as a building block for constructing functional polymers with tailored properties. The bromine atoms in the dibromoethenyl group can act as leaving groups, enabling cross-coupling reactions that allow for the incorporation of diverse functional groups into polymer backbones. This capability has led to its use in developing advanced materials for electronics, sensors, and biomedical devices.

Another emerging application is in drug discovery. The oxazole ring is known for its ability to interact with biological targets such as enzymes and receptors due to its rigid structure and electron-withdrawing properties. Researchers have explored the potential of 5-(2,2-dibromoethenyl)-3-methyl-1,2-oxazole as a scaffold for designing small molecule inhibitors against various disease-related proteins. Recent studies have demonstrated its ability to modulate enzyme activity in vitro, suggesting its potential as a lead compound for therapeutic development.

The electronic properties of 5-(2,2-dibromoethenyl)-3-methyl-1,2-oxazole make it an attractive candidate for use in optoelectronic devices. Its conjugated system allows for efficient charge transport and absorption of light in the visible spectrum. Scientists have investigated its integration into organic light-emitting diodes (OLEDs) and photovoltaic cells, where it has shown improved efficiency compared to traditional materials. These findings highlight its potential role in advancing next-generation electronic devices.

In conclusion, 5-(2,2-dibromoethenyl)-3-methyl-1,2-oxazole, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its importance as a valuable compound for both academic exploration and industrial innovation.